Cas no 70290-37-8 (2-(4-(methylthio)phenyl)acetic acid)

2-(4-(Methylthio)phenyl)acetic acid is a sulfur-containing aromatic carboxylic acid with the molecular formula C₉H₁₀O₂S. This compound features a methylthio (–SCH₃) substituent at the para position of the phenyl ring, contributing to its unique reactivity and applications in organic synthesis. It serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its bifunctional nature, combining both carboxylic acid and thioether moieties. The methylthio group enhances its utility in cross-coupling reactions and as a precursor for further functionalization. Its stability under standard conditions and compatibility with common synthetic methodologies make it a valuable building block in research and industrial applications.

2-(4-(methylthio)phenyl)acetic acid structure

70290-37-8 structure

Product Name:2-(4-(methylthio)phenyl)acetic acid

CAS No:70290-37-8

MF:C₁₀H₁₂O₂S

MW:196.266081809998

MDL:MFCD22418977

CID:840272

PubChem ID:12067662

Update Time:2025-06-08

2-(4-(methylthio)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-(methylthio)phenyl)acetic acid
- methyl 2-(4-(methylthio)phenyl)acetate
- (4-methylsulfanyl-phenyl)-acetic acid methyl ester
- (4-methylsulfanyl-phenyl) -acetic acid methyl ester
- 70290-37-8
- SCHEMBL1551331
- (4-methylthiophenyl)-acetic acid methyl ester
- FT-0730075
- (4-Methylsulfanylphenyl)acetic acid methyl ester
- methyl 2-(4-methylsulfanylphenyl)acetate
- HGGUOMMWTVBBBH-UHFFFAOYSA-N
- MDL： MFCD22418977
- Inchi： 1S/C10H12O2S/c1-12-10(11)7-8-3-5-9(13-2)6-4-8/h3-6H,7H2,1-2H3
- InChI Key： HGGUOMMWTVBBBH-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=CC=1)CC(=O)OC

Computed Properties

Exact Mass: 196.05580079g/mol
Monoisotopic Mass: 196.05580079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 51.6Å²

2-(4-(methylthio)phenyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB433776-1 g	(4-Methylsulfanylphenyl)acetic acid methyl ester	70290-37-8		1g	€566.50	2022-06-02
abcr	AB433776-1g	(4-Methylsulfanylphenyl)acetic acid methyl ester; .	70290-37-8		1g	€1555.10	2025-04-17
A2B Chem LLC	AH38818-1g	2-(4-(Methylthio)phenyl)acetic acid	70290-37-8	97%	1g	$1205.00	2024-04-19
A2B Chem LLC	AH38818-5g	2-(4-(Methylthio)phenyl)acetic acid	70290-37-8	97%	5g	$2831.00	2024-04-19